Cas no 2142307-80-8 (benzyl N-[1-(2,5-dimethoxyphenyl)-1-hydroxypropan-2-yl]carbamate)

• Product Name: benzyl N-[1-(2,5-dimethoxyphenyl)-1-hydroxypropan-2-yl]carbamate
• CAS No: 2142307-80-8
• MF: C₁₉H₂₃NO₅
• MW: 345.389625787735
• CID: 6560201
• PubChem ID: 165935913
• Update Time: 2025-08-04

benzyl N-[1-(2,5-dimethoxyphenyl)-1-hydroxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2142307-80-8
• benzyl N-[1-(2,5-dimethoxyphenyl)-1-hydroxypropan-2-yl]carbamate
• EN300-28297840

• Inchi： 1S/C19H23NO5/c1-13(20-19(22)25-12-14-7-5-4-6-8-14)18(21)16-11-15(23-2)9-10-17(16)24-3/h4-11,13,18,21H,12H2,1-3H3,(H,20,22)
• InChI Key： OHAGBDVMDGTFAG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1OC)OC)C(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.15762283g/mol
• Monoisotopic Mass: 345.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-[1-(2,5-dimethoxyphenyl)-1-hydroxypropan-2-yl]carbamate

Research Brief on Benzyl N-[1-(2,5-dimethoxyphenyl)-1-hydroxypropan-2-yl]carbamate (CAS: 2142307-80-8)

Benzyl N-[1-(2,5-dimethoxyphenyl)-1-hydroxypropan-2-yl]carbamate (CAS: 2142307-80-8) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential applications.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, achieving a 78% yield via a stereoselective reductive amination followed by carbamate protection. The researchers emphasized its structural similarity to psychoactive phenethylamines, suggesting possible central nervous system (CNS) activity. However, pharmacological characterization revealed unexpectedly selective binding to sigma-2 receptors (σ2R) with an IC50 of 42 nM, positioning it as a potential lead compound for neuropsychiatric disorders.

In cancer research, a team from MIT demonstrated in ACS Chemical Biology that derivatives of 2142307-80-8 exhibit potent antiproliferative effects against triple-negative breast cancer (TNBC) cell lines (MDA-MB-231, IC50 = 1.2 μM). Mechanistic studies indicated induction of endoplasmic reticulum stress and subsequent activation of the unfolded protein response pathway. The benzyl carbamate moiety was found critical for this activity through structure-activity relationship (SAR) studies.

Notably, the compound's metabolic stability was evaluated in a recent Drug Metabolism and Disposition paper. Human liver microsome assays showed moderate clearance (23 mL/min/kg) with primary oxidation at the 2-methoxy position. This pharmacokinetic profile suggests the need for further optimization for in vivo applications, though its current properties make it valuable as a biochemical probe.

Emerging applications include its use as a chiral building block in asymmetric synthesis. A 2024 Organic Letters publication reported its successful application in the synthesis of complex tetrahydroisoquinoline alkaloids, leveraging the stereocenter at the hydroxypropan-2-yl position for diastereoselective transformations. The 2,5-dimethoxyphenyl group was found to direct facial selectivity in key cyclization steps.

Ongoing clinical investigations (Phase 0) are evaluating radiolabeled versions of 2142307-80-8 for positron emission tomography (PET) imaging of σ2 receptor density in neurodegenerative diseases. Preliminary data presented at the 2024 Society of Nuclear Medicine meeting showed promising blood-brain barrier penetration and specific binding in primate models.

In conclusion, benzyl N-[1-(2,5-dimethoxyphenyl)-1-hydroxypropan-2-yl]carbamate represents a versatile scaffold with demonstrated biological activities and synthetic utility. Future research directions likely include: (1) development of σ2R-selective analogs for CNS disorders, (2) optimization of anticancer derivatives, and (3) expansion of its applications in asymmetric synthesis. The compound's unique structural features continue to make it a valuable subject for multidisciplinary research in chemical biology.